N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]-N'-phenylurea

• IUPAC Name: 1-(6-methylsulfonyl-1,3-benzothiazol-2-yl)-3-phenylurea
• InChI: InChI=1S/C15H13N3O3S2/c1-23(20,21)11-7-8-12-13(9-11)22-15(17-12)18-14(19)16-10-5-3-2-4-6-10/h2-9H,1H3,(H2,16,17,18,19)
• InChI Key: VREFMESYBWMUQI-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC2=C(C=C1)N=C(S2)NC(=O)NC3=CC=CC=C3
• Molecular Formula: C15H13N3O3S2
• Molecular Weight: 347.4 g/mol

Description

N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]-N'-phenylurea, also known as MBTU, is a chemical compound that has been extensively studied for its potential applications in scientific research. MBTU is a synthetic compound that belongs to the benzothiazole family and is commonly used as a research tool in the fields of biochemistry, pharmacology, and toxicology.

Mechanism of Action

N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]-N'-phenylurea inhibits the activity of PTPs by binding to the active site of the enzyme and preventing it from dephosphorylating its substrates. This results in an accumulation of phosphorylated proteins in the cell, which can lead to various cellular responses such as cell death, differentiation, and proliferation.
Biochemical and Physiological Effects:
N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]-N'-phenylurea has been shown to have several biochemical and physiological effects in various cell types. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit cell proliferation, and reduce inflammation. N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]-N'-phenylurea has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]-N'-phenylurea in lab experiments is its specificity towards PTPs. This allows researchers to study the role of PTPs in various cellular processes without affecting other enzymes. However, one of the limitations of using N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]-N'-phenylurea is its potential toxicity towards cells and animals. Careful dosing and monitoring are required to ensure that the compound does not cause adverse effects.

Future Directions

There are several future directions for the use of N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]-N'-phenylurea in scientific research. One area of interest is the development of N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]-N'-phenylurea derivatives with improved specificity and efficacy towards PTPs. Another area of interest is the study of the role of PTPs in various diseases such as cancer, diabetes, and autoimmune disorders. Additionally, the use of N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]-N'-phenylurea as a potential therapeutic agent for these diseases is also an area of active research.

Synthesis Methods

The synthesis of N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]-N'-phenylurea involves the reaction of 2-aminobenzothiazole with phenyl isocyanate and methylsulfonyl chloride. The reaction occurs in the presence of a base such as potassium carbonate and a solvent such as dimethylformamide. The resulting compound is then purified using column chromatography.

Scientific Research Applications

N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]-N'-phenylurea has been used in various scientific research applications due to its unique properties. It has been found to be an effective inhibitor of protein tyrosine phosphatases (PTPs), which are involved in various cellular processes such as cell growth, differentiation, and signaling. N-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]-N'-phenylurea has also been shown to inhibit the activity of several other enzymes, including protein kinases, proteases, and phosphodiesterases.